4’-Hydroxy Diclofenac-13C6(Contain 3per cent unlabeled)
4’-Hydroxy Diclofenac-13C6(Contain 3per cent unlabeled)
Brand Name:
Vulcanchem
CAS No.:
1189656-64-1
VCID:
VC0023713
InChI:
InChI=1S/C14H11Cl2NO3/c15-10-6-9(18)7-11(16)14(10)17-12-4-2-1-3-8(12)5-13(19)20/h1-4,6-7,17-18H,5H2,(H,19,20)/i1+1,2+1,3+1,4+1,8+1,12+1
SMILES:
C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=C(C=C2Cl)O)Cl
Molecular Formula:
C14H11Cl2NO3
Molecular Weight:
318.1
4’-Hydroxy Diclofenac-13C6(Contain 3per cent unlabeled)
CAS No.: 1189656-64-1
Reference Standards
VCID: VC0023713
Molecular Formula: C14H11Cl2NO3
Molecular Weight: 318.1
| CAS No. | 1189656-64-1 |
|---|---|
| Product Name | 4’-Hydroxy Diclofenac-13C6(Contain 3per cent unlabeled) |
| Molecular Formula | C14H11Cl2NO3 |
| Molecular Weight | 318.1 |
| IUPAC Name | 2-[6-(2,6-dichloro-4-hydroxyanilino)(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl]acetic acid |
| Standard InChI | InChI=1S/C14H11Cl2NO3/c15-10-6-9(18)7-11(16)14(10)17-12-4-2-1-3-8(12)5-13(19)20/h1-4,6-7,17-18H,5H2,(H,19,20)/i1+1,2+1,3+1,4+1,8+1,12+1 |
| Standard InChIKey | KGVXVPRLBMWZLG-OLWCKNASSA-N |
| SMILES | C1=CC=C(C(=C1)CC(=O)O)NC2=C(C=C(C=C2Cl)O)Cl |
| Synonyms | 2-[(2,6-Dichloro-4-hydroxyphenyl)amino](benzene-13C6)acetic Acid; |
| PubChem Compound | 46781729 |
| Last Modified | Nov 11 2021 |
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